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Compound Name:
2-chloro-N-methylethane-1-

sulfonamide

Cat. No.: B13466387

Get Quote

Executive Summary
2-chloro-N-methylethane-1-sulfonamide (CAS: 1487728-62-0) represents a specialized

class of latent electrophilic warheads used in covalent drug discovery and chemoproteomics.

Unlike standard non-covalent inhibitors, this molecule functions as a "masked" vinyl

sulfonamide. Under physiological conditions or specific catalytic environments, it undergoes

elimination to generate N-methyl vinyl sulfonamide, a highly reactive Michael acceptor that

covalently modifies nucleophilic cysteine residues.

This guide compares its performance against standard electrophiles (acrylamides,

chloroacetamides) and outlines protocols for screening its bioactivity as a cysteine-reactive

probe.

Mechanism of Action: The "Latent" Warhead
The bioactivity of 2-chloro-N-methylethane-1-sulfonamide is driven by a two-step

mechanism. It is stable in dry storage but activates in aqueous, buffered environments.

Activation (Elimination): The
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-proton is acidic due to the sulfonyl group. In the presence of a base (or physiological pH),
HCl is eliminated, forming the reactive vinyl sulfonamide species.

Conjugation (Michael Addition): The resulting vinyl sulfonamide is a "hard" electrophile that

rapidly reacts with "soft" nucleophiles (thiols like Cysteine or Glutathione) via 1,4-addition.[1]

Mechanism Diagram

Step 1: Activation

Step 2: Bio-Conjugation
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Click to download full resolution via product page

Caption: The 2-chloroethyl sulfonamide scaffold acts as a pro-drug warhead, eliminating HCl to

form the active vinyl sulfonamide, which then traps cysteine residues.

Comparative Analysis: Electrophile Performance
In bioactivity screening, choosing the right warhead is critical for selectivity. The table below

compares 2-chloro-N-methylethane-1-sulfonamide against common alternatives.
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Feature
2-Chloro-N-

methylethane-1-

sulfonamide

Acrylamides (e.g.,
Ibrutinib warhead)

Chloroacetamides

Mechanism
Elimination-Addition

(Latent)

Direct Michael

Addition
SN2 Substitution

Reactivity (kinact)
High (Once activated

to vinyl species)

Moderate to Low

(Tunable)

High (Often

promiscuous)

Selectivity

High for Cysteine;

Low off-target amine

reactivity

High for Cysteine
Lower (Can react with

Histidine/Lysine)

Stability
High (Solid state);

Activates in buffer
High

Moderate (Hydrolysis

risk)

Metabolic Liability
Glutathione

conjugation (rapid)

Glutathione

conjugation (slow)

Rapid metabolic

clearance

Screening Use

"Scout" Fragments for

finding hyper-reactive

cysteines

Targeted Covalent

Inhibitors (TCIs)

Proteomic Profiling

(IA-alkyne)

Key Insight: Vinyl sulfonamides (derived from the 2-chloro precursor) are significantly more

reactive than acrylamides. While acrylamides often require a specific binding pocket to position

them for reaction, vinyl sulfonamides can label solvent-exposed cysteines more aggressively.

Experimental Protocols for Bioactivity Screening
Protocol A: Glutathione (GSH) Reactivity Assay
Purpose: To determine the intrinsic electrophilicity and half-life (t1/2) of the compound, a proxy

for potential toxicity and off-target labeling.

Preparation:

Prepare a 10 mM stock of 2-chloro-N-methylethane-1-sulfonamide in DMSO.

Prepare a 20 mM stock of reduced L-Glutathione (GSH) in PBS (pH 7.4).[1]
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Internal Standard: Indoprofen or similar non-reactive compound.

Reaction:

Mix compound (final 50 µM) and GSH (final 500 µM, 10x excess) in PBS.

Incubate at 37°C.

Monitoring:

Aliquot samples at 0, 5, 15, 30, 60, and 120 minutes.

Quench with 0.1% Formic Acid/Acetonitrile.

Analyze via LC-MS/MS monitoring the disappearance of the parent mass (M+H: ~158 Da)

and appearance of the GSH-adduct.

Data Analysis:

Plot ln([Compound]) vs. time.[1] The slope

determines the half-life:

.[1]

Expected Result: Rapid consumption compared to acrylamide controls, confirming "fast"

covalent kinetics.

Protocol B: Cell Viability & Phenotypic Screening
Purpose: To assess if the covalent modification translates to biological phenotype (cytotoxicity).

[1]

Cell Culture: Seed HCT116 or HEK293T cells in 96-well plates (5,000 cells/well).

Treatment:

Treat cells with a dose-response curve (0.1 µM – 100 µM) of the test compound.
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Control: Include a non-reactive analog (e.g., N-methylethane-1-sulfonamide, lacking the

Cl) to prove the effect is covalent.

Incubation: 48 hours at 37°C, 5% CO2.

Readout: Add CellTiter-Glo (ATP) or Resazurin reagent. Measure

luminescence/fluorescence.

Interpretation:

If the Chloro-analog is cytotoxic (low IC50) but the non-chloro analog is inactive, the

bioactivity is driven by covalent protein alkylation.

Screening Workflow Diagram
This workflow illustrates how to integrate this compound into a chemoproteomic screening

campaign.
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Step 1: Biochemical Validation

Step 2: Cellular Screening

Compound Library
(2-chloro-N-alkyl sulfonamides)

GSH Reactivity Assay
(LC-MS)

Buffer Stability
(Elimination Rate)

Cytotoxicity Screen
(CellTiter-Glo)

If t1/2 < 60 min

Activity-Based Protein Profiling
(ABPP / LC-MS)

Active Hits

Hit Validation

Lead Covalent Fragment

Target Identified
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Caption: Integrated workflow for screening latent electrophiles, prioritizing reactivity validation

before proteomic target identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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